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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

intraperitoneal (i.p.) injection of Ro 04-5595 hydrochloride, a selective antagonist for GluN2B-

containing NMDA receptors.[1][2][3] The information is intended to guide researchers in

designing and executing in vivo studies to investigate the pharmacological effects of this

compound.

Compound Information
Ro 04-5595 hydrochloride is a potent and selective antagonist of the NMDA receptor,

specifically targeting subunits containing GluN2B (formerly NR2B) with a Ki value of 31 nM.[1]

[3] Its selectivity makes it a valuable tool for dissecting the role of GluN2B-containing NMDA

receptors in various physiological and pathological processes.
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Property Value Reference

Molecular Weight 368.30 g/mol [1][3]

Formula C₁₉H₂₂ClNO₂·HCl [1][3]

CAS Number 64047-73-0 [1][3]

Solubility in Water Up to 15 mM [1]

Solubility in DMSO Up to 100 mM [1]

Storage Desiccate at +4°C [1]

Mechanism of Action and Signaling Pathway
Ro 04-5595 hydrochloride exerts its effects by selectively binding to and inhibiting GluN2B-

containing NMDA receptors. These receptors are ligand-gated ion channels that, upon

activation by glutamate and a co-agonist (glycine or D-serine), allow the influx of Ca²⁺ into the

neuron. This calcium influx acts as a second messenger, activating a cascade of downstream

signaling pathways that are crucial for synaptic plasticity, learning, and memory.

By blocking the GluN2B subunit, Ro 04-5595 prevents this Ca²⁺ influx, thereby modulating

synaptic transmission and plasticity. This antagonism can influence downstream signaling

molecules, including the transcription factor CREB (cAMP response element-binding protein),

which plays a critical role in regulating the expression of genes involved in neuronal function

and survival.
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Caption: Simplified signaling pathway of Ro 04-5595 action.

Experimental Protocols
Preparation of Ro 04-5595 Hydrochloride for
Intraperitoneal Injection
This protocol details the preparation of a stock solution and the final injection solution for in vivo

studies in mice.

Materials:

Ro 04-5595 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween 80, sterile
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Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes

Sterile syringes and needles (25-27 gauge)

Procedure:

Prepare the Vehicle:

In a sterile tube, prepare the vehicle by sequentially adding and mixing the following

components in the specified ratio:

5% DMSO

30% PEG300

5% Tween 80

60% Sterile Saline or PBS

Vortex the mixture thoroughly to ensure a homogenous solution.

Prepare the Ro 04-5595 Hydrochloride Stock Solution:

Due to its higher solubility in DMSO, it is recommended to first dissolve the Ro 04-5595
hydrochloride powder in a small volume of DMSO to create a concentrated stock

solution.

For example, to prepare a 40 mg/mL stock solution, weigh 2 mg of Ro 04-5595
hydrochloride and dissolve it in 50 µL of DMSO.[4]

Vortex and, if necessary, sonicate briefly to ensure complete dissolution.

Prepare the Final Injection Solution:

Calculate the required volume of the stock solution based on the desired final

concentration and the total volume of the injection solution to be prepared.
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For a target dosage of 10 mg/kg in a 20 g mouse with an injection volume of 100 µL, the

required concentration of the final solution is 2 mg/mL.[4]

To prepare 1 mL of a 2 mg/mL final solution, add 50 µL of the 40 mg/mL stock solution to

950 µL of the prepared vehicle.

Vortex the final solution thoroughly to ensure it is clear and homogenous.

Visually inspect the solution for any precipitates before administration.

Intraperitoneal Injection Protocol in Mice
This protocol provides a step-by-step guide for the safe and effective intraperitoneal

administration of Ro 04-5595 hydrochloride to mice.

Materials:

Prepared Ro 04-5595 hydrochloride injection solution

Mouse restraint device (optional)

1 mL syringe with a 25-27 gauge needle

70% ethanol for disinfection

Animal scale

Procedure:

Animal Preparation:

Weigh the mouse accurately to determine the precise injection volume.

The recommended injection volume is typically 5-10 mL/kg of body weight. For a 20-25 g

mouse, this corresponds to an injection volume of 100-250 µL.

Restraint:
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Properly restrain the mouse to expose the abdomen. This can be done manually by

scruffing the neck and securing the tail, or by using a suitable restraint device. The animal

should be positioned so that its head is slightly lower than its hindquarters to cause the

abdominal organs to shift cranially.

Injection Site:

The preferred injection site is the lower right or left quadrant of the abdomen, avoiding the

midline to prevent puncture of the urinary bladder and major blood vessels.

Injection:

Wipe the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn into

the syringe, which would indicate improper needle placement.

If the aspiration is clear, slowly and steadily inject the solution.

Post-Injection Monitoring:

Carefully withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress, such as lethargy, abnormal posture, or signs

of pain at the injection site.
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Caption: Workflow for intraperitoneal injection in mice.

In Vivo Study Data
The following table summarizes dosage information from published in vivo studies using Ro 04-
5595 hydrochloride administered via intraperitoneal injection.
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Animal Model
Dosage Range
(mg/kg)

Administration
Protocol

Observed
Effect

Reference

Mice 5 - 20
Single i.p.

injection

Inhibition of

methamphetamin

e-induced

locomotor

stimulation

[5]

Rats 10
i.p. injection for 6

days

Reduced AMPA

to NMDA ratio in

cocaine self-

administering

rats

[5]

Disclaimer: The provided protocols and data are for research purposes only and should be

adapted and optimized by the end-user for their specific experimental needs. All animal

procedures must be performed in accordance with institutional and national guidelines for the

ethical care and use of laboratory animals.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-intraperitoneal-
injection-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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